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Compound of Interest

Compound Name: Axl-IN-18

Cat. No.: B12367018 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and storage of Axl-IN-18,

a potent and selective type II AXL inhibitor. Adherence to these guidelines will help ensure the

compound's stability and efficacy in experimental settings.

Introduction
Axl-IN-18 is a small molecule inhibitor of the AXL receptor tyrosine kinase, a key mediator in

cancer progression, drug resistance, and metastasis.[1] Proper handling, dissolution, and

storage of Axl-IN-18 are critical for obtaining reliable and reproducible results in both in vitro

and in vivo studies. These protocols are designed to provide researchers with clear instructions

to maintain the integrity of the compound.

Quantitative Data Summary
The following table summarizes the key quantitative information for Axl-IN-18.

Parameter Value Reference

IC₅₀ (AXL) 1.1 nM [1]

IC₅₀ (MET) 377 nM [1]

Selectivity (MET vs AXL) 343-fold [1]
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Dissolution Protocols
Axl-IN-18 is a hydrophobic molecule and requires organic solvents for initial dissolution. The

following protocols provide guidance for preparing stock solutions for in vitro and in vivo

applications.

Preparation of Stock Solutions for In Vitro Experiments
Materials:

Axl-IN-18 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Protocol:

Weighing: Accurately weigh the desired amount of Axl-IN-18 powder in a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to achieve the desired

stock solution concentration (e.g., 10 mM).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound does not fully dissolve, briefly sonicate the solution in a water bath.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-

thaw cycles.
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Storage: Store the aliquots at -20°C or -80°C in tightly sealed tubes.

Preparation of Formulations for In Vivo Experiments
For in vivo studies, a vehicle that is well-tolerated by the animal model is required. Below are

example vehicle formulations that may be suitable for Axl-IN-18, based on protocols for similar

AXL inhibitors. Note: The optimal formulation should be determined empirically for each specific

experimental design.

Example Vehicle Formulation 1 (for oral administration):

10% DMSO

40% PEG300

5% Tween-80

45% Saline

Protocol:

Initial Dissolution: Dissolve Axl-IN-18 in DMSO first.

Vehicle Preparation: In a separate sterile tube, prepare the vehicle by adding PEG300,

Tween-80, and saline in the specified proportions.

Mixing: Slowly add the Axl-IN-18/DMSO solution to the vehicle while vortexing to ensure a

homogenous suspension.

Administration: The final formulation should be prepared fresh on the day of administration.

Example Vehicle Formulation 2 (for oral administration):

10% DMSO

90% Corn oil

Protocol:
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Initial Dissolution: Dissolve Axl-IN-18 in DMSO.

Mixing: Add the Axl-IN-18/DMSO solution to the corn oil and vortex thoroughly to create a

uniform suspension.

Administration: Prepare the formulation fresh before each use.

Storage and Stability
Proper storage is crucial to maintain the chemical integrity and biological activity of Axl-IN-18.

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 1 year
Store in a dry, dark

place.

DMSO Stock Solution -20°C Up to 1 month
Minimize freeze-thaw

cycles.

DMSO Stock Solution -80°C Up to 6 months
Recommended for

long-term storage.

In Vivo Formulations Room Temperature Prepare fresh daily
Do not store for

extended periods.

Axl Signaling Pathway
The AXL receptor tyrosine kinase, upon binding its ligand Gas6, activates several downstream

signaling pathways that promote cell survival, proliferation, migration, and invasion. Axl-IN-18
exerts its therapeutic effect by inhibiting the kinase activity of AXL, thereby blocking these pro-

tumorigenic signals.
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Caption: AXL signaling pathway and the inhibitory action of Axl-IN-18.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12367018?utm_src=pdf-body-img
https://www.benchchem.com/product/b12367018?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for In Vitro Cell-Based
Assays
The following diagram illustrates a general workflow for utilizing Axl-IN-18 in cell-based assays.
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Caption: General experimental workflow for using Axl-IN-18 in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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